Cas no 2255-79-0 (4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole)
![4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole structure](https://www.kuujia.com/scimg/cas/2255-79-0x500.png)
2255-79-0 structure
Product name:4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole
4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole
- 2,1,3-Benzothiadiazole,4,7-dibromo-5-methyl-
- 4,7-dibromo-5-methyl-2,1,3-benzothiadiazole
- 2,1,3-Benzothiadiazole,4,7-dibromo-5-methyl
- 4,7-Dibrom-5-methyl-2,1,3-benzothiadiazol
- 4,7-Dibrom-5-methyl-benz-<2,1,3>-thiadiazol
- 5-Methyl-4,7-dibrom-benz-2,1,3-thiadiazol
- DTXSID50480015
- 4, 7-dibromo-5-methyl-2, 1, 3-benzothiadiazole
- 2255-79-0
- SCHEMBL13845365
- 4,7-DIBROMO-5-METHYLBENZO[1,2,5]THIADIAZOLE
-
- MDL: MFCD26743562
- Inchi: InChI=1S/C7H4Br2N2S/c1-3-2-4(8)6-7(5(3)9)11-12-10-6/h2H,1H3
- InChI Key: IYRMTTBJJGMXER-UHFFFAOYSA-N
- SMILES: CC1=C(C2=NSN=C2C(=C1)Br)Br
Computed Properties
- Exact Mass: 307.86200
- Monoisotopic Mass: 305.84619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 44.37000
- LogP: 0.99010
4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole Security Information
4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D553537-1g |
4,7-DibroMo-5-Methylbenzo[c][1,2,5]thiadiazole |
2255-79-0 | 97% | 1g |
$1100 | 2024-05-24 | |
eNovation Chemicals LLC | D553537-1g |
4,7-DibroMo-5-Methylbenzo[c][1,2,5]thiadiazole |
2255-79-0 | 97% | 1g |
$1100 | 2025-02-24 | |
eNovation Chemicals LLC | D553537-1g |
4,7-DibroMo-5-Methylbenzo[c][1,2,5]thiadiazole |
2255-79-0 | 97% | 1g |
$1100 | 2025-02-25 | |
Alichem | A019094289-1g |
4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole |
2255-79-0 | 95% | 1g |
$653.12 | 2023-09-02 | |
Chemenu | CM154297-1g |
4,7-dibromo-5-methylbenzo[c][1,2,5]thiadiazole |
2255-79-0 | 95% | 1g |
$729 | 2021-06-09 | |
Chemenu | CM154297-1g |
4,7-dibromo-5-methylbenzo[c][1,2,5]thiadiazole |
2255-79-0 | 95% | 1g |
$609 | 2024-07-18 |
4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole Related Literature
-
Qiang Peng,Yingying Fu,Xiangju Liu,Jun Xu,Zhiyuan Xie Polym. Chem. 2012 3 2933
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